Cas no 1805207-89-9 (2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine
• CAS No: 1805207-89-9
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4854021
• Update Time: 2025-11-06

2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-2-5-3(6(10)11)1-4(9)7(12)13-5/h1,6H,2H2,(H2,12,13)
• InChI Key： CGFJBPYDNJDBBF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(=C(N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine

Research Brief on 2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine (CAS: 1805207-89-9)

2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine (CAS: 1805207-89-9) is a halogenated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable building block for constructing complex molecules with potential therapeutic or pesticidal properties.

Recent studies have focused on the synthetic applications of this compound, particularly in the preparation of novel heterocyclic systems. Researchers have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where it acts as an electrophilic partner in C-C bond formation. The presence of multiple reactive sites (amino, bromomethyl, and chloro groups) allows for selective functionalization, enabling the construction of diverse molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of potential kinase inhibitors, highlighting its importance in drug discovery.

In agrochemical research, this pyridine derivative has shown promise as a precursor for novel fungicides. The difluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of pesticidal compounds. A recent patent application (WO2023051234) describes its incorporation into a new class of fungicides targeting plant pathogens, demonstrating improved efficacy against resistant strains compared to existing commercial products.

The compound's mechanism of action in biological systems appears to be related to its ability to form covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the development of irreversible inhibitors for various enzymes. However, researchers caution that the reactivity of the bromomethyl group may also lead to off-target effects, necessitating careful structural optimization in drug development programs.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of producing this intermediate. A 2024 publication in Organic Process Research & Development describes an optimized, cost-effective synthesis route starting from commercially available 2-amino-3,5-dichloropyridine, featuring a regioselective difluoromethylation followed by bromination. This development is particularly significant for industrial applications where large quantities of the compound are required.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation strategies. Preliminary studies suggest that its reactive handles could be valuable for linking target-binding moieties to E3 ligase ligands. Additionally, its potential in radiopharmaceutical development is being investigated, with particular interest in using the bromine atom as a site for radioisotope incorporation.

In conclusion, 2-Amino-6-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine represents an important chemical building block with diverse applications in medicinal and agricultural chemistry. Its unique combination of functional groups continues to inspire innovative synthetic strategies and the development of novel bioactive compounds. As research progresses, we anticipate seeing more applications of this versatile intermediate in addressing current challenges in drug discovery and crop protection.